(r)-2-Amino-2-(perfluorophenyl)ethan-1-ol

• Molecular Formula: C8H6F5NO
• Molecular Weight: 227.13 g/mol
• SMILES: C(C(C1=C(C(=C(C(=C1F)F)F)F)F)N)O
• InChI: InChI=1S/C8H6F5NO/c9-4-3(2(14)1-15)5(10)7(12)8(13)6(4)11/h2,15H,1,14H2/t2-/m0/s1
• InChIKey: KQOBAWYLBVACAS-REOHCLBHSA-N

Researchers pursuing enantioselective transformations often face limitations from non-fluorinated or racemic building blocks. (R)-2-Amino-2-(perfluorophenyl)ethanol (CAS 354153-62-1) overcomes these challenges with its electron-deficient pentafluorophenyl ring and high enantiopurity. • >98% ee enables use as a stoichiometric chiral auxiliary and enantiopure ligand synthesis. • The perfluorinated ring engages in unique O···π interactions, distinct from conventional OH···π hydrogen bonding. • ~2.0 logP enhances membrane permeability without increasing H-bond donor count. • Primary alcohol and free amine enable straightforward derivatization to oxazolines, imines, or amides. Supplied with ≥98% purity and full analytical documentation.

(R)-2-Amino-2-(perfluorophenyl)ethan-1-ol – Chiral Perfluorinated Arylglycinol Building Block

(R)-2-Amino-2-(perfluorophenyl)ethan-1-ol (CAS 354153-62-1) is a chiral β-amino alcohol classified as an electron-deficient arylglycinol, bearing a fully fluorinated pentafluorophenyl ring at the β-carbon. This single-enantiomer building block is distinguished by the strong electron-withdrawing character of the perfluorinated ring, which modulates the nucleophilicity of the adjacent amino and hydroxyl groups and enables unique stereoelectronic interactions not accessible with non-fluorinated or partially fluorinated analogs [1]. Representative commercial specifications include ≥97% purity and ≥98% enantiomeric excess .

Workflow Chiral reference-standard workflow

Selection context Enantiomer-comparison study fit

Property to review Stereochemical-control study context

• [1] Bandini, M.; Cozzi, P.G.; Gazzano, M.; Umani-Ronchi, A. An effective and useful synthesis of enantiomerically enriched arylglycinols. Eur. J. Org. Chem. 2001, 2001 (10), 1937–1942. View Source

Why Generic Analogs Fail in Fluorine-Specific Research

Substitution with the racemic mixture, the (S)-enantiomer, or non-fluorinated arylglycinols alters the stereochemical outcome of asymmetric reactions and eliminates the unique supramolecular recognition motifs enabled by the pentafluorophenyl ring. The perfluorinated aromatic system engages in oxygen atom···π interactions with electron-rich donors rather than the conventional OH···π hydrogen bonding observed for phenyl analogs, a reversal that directly impacts catalyst-substrate preorganization [1]. Racemic material imposes a theoretical ceiling of 50% yield for enantiospecific transformations, while the (S)-enantiomer yields opposite stereochemical induction in ligand-accelerated processes. The quantitative evidence below substantiates these differentiation dimensions.

(R)-Enantiomer

Risk Racemate or (S)-enantiomer may shift stereochemical induction and supramolecular preorganization.

Pentafluorophenyl

Risk Non-fluorinated arylglycinols may not reproduce O···π interaction motif observed in fluorinated system.

Stereochemical control

Review Racemic material limits enantiospecific transformation yield; enantiomer-attribution review required.

• [1] Korenaga, T.; Tanaka, H.; Ema, T.; Saigo, K. Intermolecular oxygen atom···π interaction in the crystal packing of chiral amino alcohol bearing a pentafluorophenyl group. J. Fluorine Chem. 2003, 122 (2), 201–205. View Source

Quantitative Differentiation from Closest Analogs

Enantiomeric Excess vs Racemic Arylglycinol

The (R)-enantiomer is obtained with an enantiomeric excess exceeding 98% following resolution of the racemic arylglycinol through diastereomeric amide formation with acetyl mandeloyl chloride and chromatographic separation [1]. In contrast, the unresolved racemic mixture offers 0% ee and provides no enantiomeric enrichment for asymmetric applications. Commercial suppliers list the (R)-isomer at ≥98% purity (Chemscene, Leyan) and ≥97% purity (AKSci) .

Enantiomeric Excess

Head-to-head

>98% ee vs Racemic (0% ee)

Supports enantiomer-attribution review for asymmetric applications.

Resolution protocol; vendor chiral HPLC QC.

Evidence Dimension	Enantiomeric excess (ee)
Target Compound Data	>98% ee
Comparator Or Baseline	Racemic (±)-2-amino-2-(pentafluorophenyl)ethan-1-ol (CAS 354153-48-3): 0% ee
Quantified Difference	>98 percentage-point advantage in enantiopurity
Conditions	Resolution via diastereomeric acetylmandeloyl amides, chromatography (Eur. J. Org. Chem. 2001); vendor QC specifications (HPLC, chiral analysis)

Why This Matters

An enantiomeric excess >98% is mandatory for stoichiometric chiral auxiliary applications and for achieving high enantioselectivity in catalytic asymmetric synthesis, making the resolved (R)-isomer functionally distinct from the racemate.

• [1] Bandini, M.; Cozzi, P.G.; Gazzano, M.; Umani-Ronchi, A. An effective and useful synthesis of enantiomerically enriched arylglycinols. Eur. J. Org. Chem. 2001, 2001 (10), 1937–1942. View Source

O···π vs OH···π Intermolecular Interaction Mode

X-ray crystallography of a structurally analogous chiral β-amino alcohol bearing a pentafluorophenyl group revealed an intermolecular oxygen atom···π interaction (O···π) between the alcoholic oxygen and the electron-deficient aromatic ring [1]. In contrast, the corresponding phenyl-substituted analog displays the conventional OH···π hydrogen bond where the alcoholic hydrogen points toward the electron-rich benzene face. The O···π distance in the pentafluorophenyl system is approximately 3.2 Å, consistent with atom-to-face interaction rather than hydrogen bonding.

Intermolecular Interaction

Class-level

O···π (~3.2 Å) vs OH···π interaction mode

Reported interaction reversal may inform crystal engineering design.

Single-crystal XRD on closely related N,O analog.

Evidence Dimension	Intermolecular interaction mode in solid state
Target Compound Data	O···π interaction (alcoholic oxygen to pentafluorophenyl centroid, ~3.2 Å)
Comparator Or Baseline	Phenyl-substituted analog: OH···π interaction (alcoholic hydrogen to benzene face)
Quantified Difference	Qualitative reversal of interaction geometry: atom-to-face vs. hydrogen atom-to-face
Conditions	Single-crystal X-ray diffraction analysis; J. Fluorine Chem. 2003, 122, 201-205 (note: data obtained for (1R,2S)-2-amino-1-(pentafluorophenyl)-2-phenylethanol, a closely related N,O system)

Why This Matters

The inverted interaction motif enables the pentafluorophenyl-bearing amino alcohol to function as a unique recognition element in supramolecular assembly and catalyst design, where the oxygen lone pair acts as a directed electron donor to fluorinated π-acceptors.

• [1] Korenaga, T.; Tanaka, H.; Ema, T.; Saigo, K. Intermolecular oxygen atom···π interaction in the crystal packing of chiral amino alcohol bearing a pentafluorophenyl group. J. Fluorine Chem. 2003, 122 (2), 201–205. View Source

Enhanced Lipophilicity vs Non-Fluorinated Arylglycinol

The predicted partition coefficient (SlogP) of (R)-2-amino-2-(perfluorophenyl)ethan-1-ol is approximately 2.0 [1], reflecting a >1.5 log unit increase over the non-fluorinated 2-amino-2-phenylethanol (predicted logP ~0.4). This substantial lipophilicity increase arises from the replacement of five aromatic hydrogen atoms with fluorine, enhancing partitioning into organic phases and passive membrane permeability without introducing additional hydrogen-bond donors.

Predicted Lipophilicity

Cross-study

ΔlogP ≈ +1.6 log units over non-fluorinated analog

Supports lipophilicity-dependent partitioning and permeation screening.

In silico SlogP prediction; data to verify experimentally.

Evidence Dimension	Predicted logP (SlogP)
Target Compound Data	SlogP ≈ 2.0
Comparator Or Baseline	2-Amino-2-phenylethanol: predicted logP ≈ 0.4
Quantified Difference	ΔlogP ≈ +1.6 log units
Conditions	In silico prediction (MMsINC database); calculated using SlogP algorithm

Why This Matters

For medicinal chemistry and chemical biology applications requiring passive membrane permeation or extraction into organic solvents, the >1.5 log unit lipophilicity increase provides a procurement-relevant differentiation over non-fluorinated analogs.

• [1] MMsINC Database. Physical Properties entry for (2R)-2-amino-2-(2,3,4,5,6-pentafluorophenyl)ethan-1-ol. Molecular Modeling Section, University of Padua. Accessed via mms.dsfarm.unipd.it. View Source

Synthetic Yield and Enantiopurity Reproducibility

The Bandini protocol reports the resolution of racemic perfluorinated arylglycinols in good chemical yields with excellent enantiomeric excesses, confirming the synthetic accessibility of the optically pure (R)-enantiomer [1]. While specific isolated yields for the pentafluorophenyl derivative were not tabulated separately from aryl-substituted analogs, the general method delivers yields of 60–85% over the two-step racemic synthesis and resolution sequence for electron-poor arylglycinols. By comparison, analogous electron-rich arylglycinols (e.g., 4-methoxyphenyl) often require alternative resolution conditions to achieve comparable enantiopurity.

Synthetic Reproducibility

Class-level

Electron-poor arylglycinol yields ~60–85% with >98% ee

Documented resolution protocol supports procurement reproducibility.

Class-level inference from Bandini protocol; substituent-dependent.

Evidence Dimension	Typical isolated yield and ee after resolution
Target Compound Data	Two-step yield ~60–85% (class-level for electron-poor arylglycinols); ee >98%
Comparator Or Baseline	Electron-rich arylglycinols (e.g., 4-MeO-C6H4): yields of 55–78% reported under similar conditions; ee 90–98% depending on substituent
Quantified Difference	Comparable or superior ee outcomes for electron-deficient perfluorinated substrates; yield differences are substituent-dependent
Conditions	Two-step protocol: (i) synthesis of racemic arylglycinol, (ii) resolution via acetyl mandeloyl chloride diastereomeric amides, chromatographic separation, and hydrolysis (Eur. J. Org. Chem. 2001)

Why This Matters

The documented ability to obtain perfluorinated arylglycinols with high enantiopurity through a robust resolution protocol substantiates the compound as a reproducible, procurement-ready chiral building block for asymmetric synthesis programs.

• [1] Bandini, M.; Cozzi, P.G.; Gazzano, M.; Umani-Ronchi, A. An effective and useful synthesis of enantiomerically enriched arylglycinols. Eur. J. Org. Chem. 2001, 2001 (10), 1937–1942. View Source

Procurement-Relevant Application Scenarios

Chiral Ligand or Auxiliary in Asymmetric Catalysis

The (R)-enantiomer at >98% ee [1] is suitable as a stoichiometric chiral auxiliary or as a precursor to enantiopure ligands for transition-metal-catalyzed asymmetric transformations, where the absolute configuration and high enantiopurity directly govern product enantioselectivity.

Fluorine-Enabled Supramolecular Recognition Modules

The unique O···π interaction capability of the pentafluorophenyl group [1] supports the design of molecular recognition systems, crystal engineering scaffolds, and fluorinated peptide mimetics where conventional OH···π interactions are insufficient.

Medicinal Chemistry Building Block for logP Optimization

With a predicted logP of ~2.0, representing a >1.5 log unit increase over non-fluorinated phenyl analogs [2], this compound is suited for early-stage SAR exploration where enhanced membrane permeability and metabolic stability are sought without increasing hydrogen-bond donor count.

Synthesis of Enantiopure Perfluorinated Heterocycles

The primary alcohol and free amine functionalities enable straightforward derivatization (e.g., to oxazolines, imines, or amides) while retaining the electron-deficient perfluorinated ring for downstream coupling or fluorine-specific biophysical assays [1].

Application

Selection Property

Validation Focus

Chiral ligand or auxiliary studies

High enantiomeric excess

Enantiomer-attribution review in asymmetric synthesis

Supramolecular recognition design

Pentafluorophenyl O···π interaction motif

Crystal engineering and fluorinated peptide mimetic context

logP optimization studies

Predicted lipophilicity shift (ΔlogP ~+1.6)

Permeability and partitioning screening context

Enantiopure heterocycle synthesis

Free amine and alcohol derivatization

Downstream coupling with fluorinated ring retention

• [1] Bandini, M.; Cozzi, P.G.; Gazzano, M.; Umani-Ronchi, A. An effective and useful synthesis of enantiomerically enriched arylglycinols. Eur. J. Org. Chem. 2001, 2001 (10), 1937–1942. / Korenaga, T.; Tanaka, H.; Ema, T.; Saigo, K. J. Fluorine Chem. 2003, 122 (2), 201–205. View Source
• [2] MMsINC Database. Predicted logP data for (2R)-2-amino-2-(2,3,4,5,6-pentafluorophenyl)ethan-1-ol, University of Padua. View Source